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Compound of Interest

Compound Name: TB5

Cat. No.: B611180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and

experimental use of synthetic TB-500 (a synthetic peptide fragment of Thymosin Beta-4). The

information is intended for research purposes only.

Product Information
Synthetic TB-500 is a research-grade peptide that corresponds to a fragment of the naturally

occurring protein Thymosin Beta-4. It is typically supplied as a lyophilized (freeze-dried) powder

to ensure stability during transport and storage.[1] The primary sequence of the full-length

Thymosin Beta-4 protein consists of 43 amino acids.[2] For research applications, it is crucial to

use high-purity TB-500 (≥99%) to ensure reproducible results.[3][4][5] The quality and purity of

the peptide can be verified by High-Performance Liquid Chromatography (HPLC) and Mass

Spectrometry (MS).[5][6]

Reconstitution of Lyophilized TB-500
Proper reconstitution of lyophilized TB-500 is critical for maintaining its biological activity and

ensuring accurate experimental outcomes.

2.1. Recommended Diluent:
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For most research applications, bacteriostatic water (BW) is the recommended diluent for

reconstituting TB-500.[4] BW is sterile water containing 0.9% benzyl alcohol, which acts as a

preservative to prevent microbial growth, allowing for multiple withdrawals from the same vial.

[7] If the reconstituted peptide is to be used immediately in a single experiment, sterile water or

a suitable sterile buffer (e.g., phosphate-buffered saline, PBS) can also be used.

2.2. Reconstitution Protocol:

Equilibration: Allow the vial of lyophilized TB-500 and the bacteriostatic water to come to

room temperature before reconstitution. This prevents condensation from forming inside the

vial upon opening.

Sterilization: Wipe the rubber stoppers of both the TB-500 vial and the bacteriostatic water

with a 70% isopropyl alcohol pad to ensure a sterile environment.

Solvent Addition: Using a sterile syringe, slowly inject the desired volume of bacteriostatic

water into the TB-500 vial. Aim the stream of water against the side of the vial to avoid

foaming.

Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. Do not

shake or vortex, as this can denature the peptide.

Final Concentration: The final concentration of the reconstituted TB-500 will depend on the

amount of peptide in the vial and the volume of bacteriostatic water added. Common

reconstitution ratios are provided in the table below.

Table 1: Example Reconstitution Volumes and Resulting Concentrations

Amount of Lyophilized TB-
500

Volume of Bacteriostatic
Water Added

Final Concentration

5 mg 1 mL 5 mg/mL (5000 µg/mL)

5 mg 2 mL 2.5 mg/mL (2500 µg/mL)

10 mg 1 mL 10 mg/mL (10000 µg/mL)

10 mg 2 mL 5 mg/mL (5000 µg/mL)
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Storage and Stability
Proper storage is essential to maintain the integrity and biological activity of both lyophilized

and reconstituted TB-500.

Table 2: Storage Conditions and Stability of Synthetic TB-500

Form
Storage
Temperature

Recommended
Duration

Notes

Lyophilized Powder -20°C to -80°C Up to several years[8]

For long-term storage.

Protect from light and

moisture.[8]

2°C to 8°C Several months
For short to medium-

term storage.

Room Temperature Several weeks

For short-term storage

during transport or

handling.

Reconstituted Solution 2°C to 8°C 2 to 4 weeks[7]
Store in a refrigerator.

Protect from light.

(in Bacteriostatic

Water)
-20°C Not Recommended[7]

Avoid freeze-thaw

cycles as this can

degrade the peptide.

[7]

Signaling Pathways and Mechanism of Action
TB-500 exerts its biological effects through various signaling pathways, primarily by interacting

with actin, a key component of the cellular cytoskeleton.

4.1. Actin Sequestration:

TB-500 binds to G-actin (globular actin) monomers, preventing their polymerization into F-actin

(filamentous actin). This sequestration of actin monomers creates a pool of readily available
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building blocks for rapid cytoskeletal rearrangement, which is crucial for processes like cell

migration and tissue repair.[5]

4.2. Downstream Signaling:

TB-500 has been shown to influence several downstream signaling pathways, including:

PI3K/Akt Pathway: This pathway is involved in cell survival, proliferation, and angiogenesis.

NF-κB Pathway: This pathway plays a central role in regulating the inflammatory response.

Notch Signaling Pathway: This pathway is involved in cell-cell communication and regulates

processes like cell fate determination and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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